5-(2,3-Dichlorophenyl)pentanoic acid

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 247.11 g/mol
• IUPAC Name: 5-(2,3-dichlorophenyl)pentanoic acid
• InChI: InChI=1S/C11H12Cl2O2/c12-9-6-3-5-8(11(9)13)4-1-2-7-10(14)15/h3,5-6H,1-2,4,7H2,(H,14,15)
• InChI Key: LVOKBFHWJUHNSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CCCCC(=O)O

Description

5-(2,3-Dichlorophenyl)pentanoic acid is a substituted pentanoic acid featuring a phenyl ring with chlorine atoms at the 2 and 3 positions. Its molecular formula is C₁₁H₁₂Cl₂O₂, with a molecular weight of 247.12 g/mol . Predicted physicochemical properties include a density of 1.298 g/cm³, boiling point of 390.3°C, and pKa of 4.72, consistent with typical carboxylic acids . The compound’s structure combines lipophilic chlorine substituents with a polar carboxylic acid group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,3-Dichlorophenyl)pentanoic acid typically involves the reaction of 2,3-dichlorobenzene with a suitable pentanoic acid derivative. One common method is the Friedel-Crafts acylation, where 2,3-dichlorobenzene reacts with pentanoic acid chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acid chloride.

Industrial Production Methods

Industrial production of 5-(2,3-Dichlorophenyl)pentanoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

5-(2,3-Dichlorophenyl)pentanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The dichlorophenyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or aldehydes. Substitution reactions can lead to a variety of functionalized derivatives.

Scientific Research Applications

5-(2,3-Dichlorophenyl)pentanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(2,3-Dichlorophenyl)pentanoic acid involves its interaction with specific molecular targets. The dichlorophenyl group can interact with hydrophobic pockets in proteins, while the carboxylic acid group can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

5-(3,4-Dichlorophenyl)pentanoic Acid (CAS 34658-33-8)

• Structure : Chlorine at 3,4 positions on the phenyl ring.
• Molecular Formula : C₁₁H₁₂Cl₂O₂ (identical to the target compound).
• Predicted density (1.298 g/cm³) and boiling point (390.3°C) are similar, but experimental data may vary due to crystal packing differences.

5-(3,5-Dichlorophenyl)-5-oxopentanoic Acid (CAS 172168-00-2)

• Structure: Ketone group at the 5th carbon of the pentanoic chain; chlorine at 3,5 positions.
• Molecular Formula : C₁₁H₁₀Cl₂O₃.
• Key Differences :
  • The 5-oxo group introduces a reactive ketone, enabling conjugation or reduction reactions absent in the target compound .
  • 3,5-dichloro substitution creates a symmetrical electronic environment, altering binding affinity in receptor-based applications .

Functional Group Variants

5-[4-(2,3-Dichlorophenyl)piperazin-1-yl]pentanoic Acid Hydrochloride

• Structure : Piperazine ring linked to the phenyl group; hydrochloride salt.
• Molecular Formula : C₁₅H₂₀Cl₂N₂O₂·HCl.
• Key Differences :
  • The piperazine moiety enhances water solubility and introduces basicity, making it suitable for CNS-targeting pharmaceuticals .
  • Hydrochloride salt formation improves stability and bioavailability compared to the free acid form .

5-(2,3-Dimethoxyphenyl)pentanoic Acid (CAS 54130-93-7)

• Structure : Methoxy (-OCH₃) groups at 2,3 positions instead of chlorine.
• Molecular Formula : C₁₃H₁₈O₄.
• Key Differences :
  • Methoxy groups are electron-donating, reducing electrophilicity of the aromatic ring compared to electron-withdrawing chlorine .
  • Higher molecular weight (238.28 g/mol) and lower lipophilicity may limit blood-brain barrier penetration .

Chain-Modified Analogues

5-[(2-Chlorophenyl)sulfanyl]pentanoic Acid

• Structure: Sulfur atom (sulfanyl group) links the pentanoic acid to a 2-chlorophenyl ring.
• Molecular Formula : C₁₁H₁₃ClO₂S.
• 2-chloro substitution creates steric hindrance distinct from the 2,3-dichloro configuration .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	pKa	Applications/Notes
5-(2,3-Dichlorophenyl)pentanoic acid	34658-33-8	C₁₁H₁₂Cl₂O₂	247.12	2,3-Cl; carboxylic acid	~4.72	Pharmaceutical intermediates
5-(3,4-Dichlorophenyl)pentanoic acid	34658-33-8	C₁₁H₁₂Cl₂O₂	247.12	3,4-Cl; carboxylic acid	~4.72	Agrochemical synthesis
5-(3,5-Dichlorophenyl)-5-oxopentanoic acid	172168-00-2	C₁₁H₁₀Cl₂O₃	261.10	3,5-Cl; 5-oxo group	~3.8*	Reactive intermediate
5-[4-(2,3-Dichlorophenyl)piperazin-1-yl]pentanoic acid HCl	-	C₁₅H₂₀Cl₂N₂O₂·HCl	358.70	Piperazine; hydrochloride salt	~5.1†	CNS drug candidates
5-(2,3-Dimethoxyphenyl)pentanoic acid	54130-93-7	C₁₃H₁₈O₄	238.28	2,3-OCH₃; carboxylic acid	~4.5	Solubility-enhanced derivatives
5-[(2-Chlorophenyl)sulfanyl]pentanoic acid	-	C₁₁H₁₃ClO₂S	244.74	2-Cl; sulfanyl linker	~4.3	Prodrug development

*Estimated based on ketone proximity to carboxylic acid. †Estimated based on piperazine basicity.